(1-Oxo-2,3-dihydro-1h-inden-5-yl)methyl methanesulfonate

• CAS No.: 760995-54-8
• Molecular Formula: C11H12O4S
• Molecular Weight: 240.28 g/mol
• IUPAC Name: (1-oxo-2,3-dihydroinden-5-yl)methyl methanesulfonate
• InChI: InChI=1S/C11H12O4S/c1-16(13,14)15-7-8-2-4-10-9(6-8)3-5-11(10)12/h2,4,6H,3,5,7H2,1H3
• InChI Key: UIZQLMOWEQCIML-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)OCC1=CC2=C(C=C1)C(=O)CC2

Description

(1-Oxo-2,3-dihydro-1h-inden-5-yl)methyl methanesulfonate is a useful research compound. Its molecular formula is C11H12O4S and its molecular weight is 240.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of Example 332C (3.8 g, 23.6 mmol) and triethylamine (4.3 mL, 30.7 mmol) in tetrahydrofuran (50 mL) was added methanesulfonyl chloride (2.2 mL, 28.3 mmol) dropwise at about 0° C. After about 30 min stirring at about 0° C., the reaction mixture was diluted with water and was extracted with ethyl acetate. The combined organic extracts were washed with brine, dried (MgSO4), filtered and evaporated under reduced pressure to give the above intermediate. MS (DCI/NH3): m/z 258 (M+NH4)+.